2-[4-(1-benzofuran-2-ylmethyl)-1-isopropyl-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(1-benzofuran-2-ylmethyl)-1-propan-2-ylpiperazin-2-yl]ethanol
• InChI: InChI=1S/C18H26N2O2/c1-14(2)20-9-8-19(12-16(20)7-10-21)13-17-11-15-5-3-4-6-18(15)22-17/h3-6,11,14,16,21H,7-10,12-13H2,1-2H3
• InChI Key: JCMPIWLFAZATLO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1CCO)CC2=CC3=CC=CC=C3O2
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

2-[4-(1-benzofuran-2-ylmethyl)-1-isopropyl-2-piperazinyl]ethanol is a chemical compound that has garnered significant attention from the scientific community due to its potential therapeutic applications. The compound is commonly referred to as BFE and is a member of the piperazine class of compounds. The compound is known for its ability to modulate the activity of certain neurotransmitters in the brain, making it a potential candidate for the treatment of various neurological disorders.

Mechanism of Action

The exact mechanism of action of 2-[4-(1-benzofuran-2-ylmethyl)-1-isopropyl-2-piperazinyl]ethanol is not fully understood. However, it is believed that the compound works by modulating the activity of certain neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. By modulating the activity of these neurotransmitters, the compound can help regulate mood, reduce anxiety, and improve cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[4-(1-benzofuran-2-ylmethyl)-1-isopropyl-2-piperazinyl]ethanol have been extensively studied in animal models. The compound has been shown to increase the levels of certain neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. This increase in neurotransmitter levels is believed to be responsible for the compound's therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(1-benzofuran-2-ylmethyl)-1-isopropyl-2-piperazinyl]ethanol in lab experiments is its ability to modulate the activity of certain neurotransmitters in the brain. This makes it a potentially useful tool for studying the neurobiology of various neurological disorders. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on 2-[4-(1-benzofuran-2-ylmethyl)-1-isopropyl-2-piperazinyl]ethanol. One potential direction is to further investigate the compound's mechanism of action and how it modulates the activity of neurotransmitters in the brain. Another potential direction is to explore the compound's potential therapeutic applications in the treatment of various neurological disorders. Additionally, research could be conducted to optimize the synthesis process of the compound, making it more accessible for lab experiments.

Synthesis Methods

The synthesis of 2-[4-(1-benzofuran-2-ylmethyl)-1-isopropyl-2-piperazinyl]ethanol is a complex process that involves several steps. The most common method of synthesis involves the reaction of 1-benzofuran-2-carboxaldehyde with isopropylamine to form the intermediate product 4-(1-benzofuran-2-ylmethyl)-1-isopropylpiperazine. This intermediate product is then reacted with ethylene oxide to form the final product 2-[4-(1-benzofuran-2-ylmethyl)-1-isopropyl-2-piperazinyl]ethanol.

Scientific Research Applications

The potential therapeutic applications of 2-[4-(1-benzofuran-2-ylmethyl)-1-isopropyl-2-piperazinyl]ethanol have been extensively studied in the scientific community. The compound has been shown to modulate the activity of certain neurotransmitters in the brain, making it a potential candidate for the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.